Cas no 549488-69-9 (4,8-Dichloro-5H-pyrimido[5,4-b]indole)

• Product Name: 4,8-Dichloro-5H-pyrimido[5,4-b]indole
• CAS No: 549488-69-9
• MF: C₁₀H₅Cl₂N₃
• MW: 238.072799444199
• MDL: MFCD01327543
• CID: 1074180
• PubChem ID: 25219848
• Update Time: 2025-04-20

4,8-Dichloro-5H-pyrimido[5,4-b]indole Chemical and Physical Properties

Names and Identifiers

• 4,8-Dichloro-5H-pyrimido[5,4-b]indole
• BS-52963
• AKOS015851175
• SCHEMBL17396514
• MFCD01327543
• STK504708
• E76059
• 549488-69-9
• CS-0155749

• MDL： MFCD01327543
• Inchi： 1S/C10H5Cl2N3/c11-5-1-2-7-6(3-5)8-9(15-7)10(12)14-4-13-8/h1-4,15H
• InChI Key： NYENQGWXUPLPSV-UHFFFAOYSA-N
• SMILES： ClC1C2=C(C3C=C(C=CC=3N2)Cl)N=CN=1

Computed Properties

• Exact Mass: 236.9860526g/mol
• Monoisotopic Mass: 236.9860526g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 41.6Ų

4,8-Dichloro-5H-pyrimido[5,4-b]indole Security Information

• HazardClass：IRRITANT